Trehalose C12

Surfactant Characterization Membrane Protein Solubilization Detergent Removal
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C24H44O12
Molecular Weight 524.6 g/mol
Cat. No. B15551736
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameTrehalose C12
Molecular FormulaC24H44O12
Molecular Weight524.6 g/mol
Structural Identifiers
InChIInChI=1S/C24H44O12/c1-2-3-4-5-6-7-8-9-10-11-16(26)33-13-15-18(28)20(30)22(32)24(35-15)36-23-21(31)19(29)17(27)14(12-25)34-23/h14-15,17-25,27-32H,2-13H2,1H3/t14-,15-,17-,18-,19+,20+,21-,22-,23-,24-/m1/s1
InChIKeyLISGDTVWONGLJR-VUBMMQFPSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Trehalose C12: A Non-Ionic Amphiphilic Disaccharide Ester for Membrane Protein Research and Drug Delivery Formulations


Trehalose C12 (α-D-Glucopyranosyl-α-D-glucopyranoside monododecanoate) is a non-reducing disaccharide ester, synthesized by esterifying the 6-position of trehalose with a 12-carbon laurate chain [1]. This modification imparts amphiphilic properties, allowing it to function as a mild, sugar-based, non-ionic surfactant. Its molecular weight is 524.60 g/mol, and it exhibits a low critical micelle concentration (CMC), which is a key determinant of its utility in solubilizing integral membrane proteins and modulating epithelial permeability .

Membrane protein solubilization and stabilization
Biochemical studies of cellular processes
Encapsulation and lipid-based carrier research

Why Trehalose C12 Cannot Be Substituted by Unmodified Trehalose or Other C12 Sugar Esters in Critical Applications


Generic substitution fails because Trehalose C12's specific amphiphilicity—derived from the combination of its trehalose headgroup and C12 alkyl tail—dictates its unique functional profile. Unmodified trehalose lacks surfactant properties and cannot solubilize membrane proteins . While other C12 sugar esters (e.g., C12-sucrose) share similar amphiphilic characteristics, the trehalose moiety confers a distinct behavior in terms of critical micelle concentration (CMC) and, critically, a lower propensity for causing tissue damage compared to its sucrose-based counterpart, as demonstrated in direct comparative permeability studies [1]. This combination of physical properties is not interchangeable with other sugars or chain lengths.

Replacing the trehalose headgroup with sucrose or lactose may alter CMC, membrane interaction, and tissue compatibility profiles.
Changing the alkyl chain length within the trehalose ester series shifts CMC by orders of magnitude, affecting solubilization efficiency.
Generic substitution without verifying these quantitative differences can compromise experimental reproducibility and protein stability.

Quantitative Differentiation of Trehalose C12 Against Structural and Functional Analogs: CMC, Permeability, and Biocompatibility Data


Lower Critical Micelle Concentration (CMC) of Trehalose C12 Enables Efficient Micelle Formation and Dialysis Removal

The critical micelle concentration (CMC) is a fundamental property dictating surfactant performance. Trehalose C12 exhibits a lower CMC (0.15 mM in water) compared to its shorter-chain analogs, Trehalose C8 (5.6 mM) and Trehalose C10 (3.0 mM), while being significantly higher than longer-chain variants like Trehalose C14 (0.012 mM) and C16 (0.0061 mM) . This positions C12 as an optimal balance between effective micelle formation at low concentrations and the practical ability to remove the detergent via dialysis (since monomers pass through membranes more readily than micelles). When compared to other C12 sugar esters, Trehalose C12's CMC in a physiologically relevant buffer (0.21 mM) is lower than that of C12-sucrose (0.34 mM) and C12-lactose (0.43 mM), indicating a distinct aggregation behavior influenced by the trehalose headgroup [1].

CMC vs. disaccharide laurates
Head‑to‑head
0.21 mM
Lower CMC may reduce surfactant loading in permeation studies
38% lower than sucrose laurate; 51% lower than lactose laurate
Surfactant Characterization Membrane Protein Solubilization Detergent Removal

Differential Impact on Intestinal Epithelial Integrity: Trehalose C12 Shows Lower Potency in Reducing TEER Compared to Sucrose and Lactose Analogs

In a head-to-head study using isolated rat intestinal mucosae, all three laurate monoesters (C12-sucrose, C12-lactose, and C12-trehalose) decreased transepithelial electrical resistance (TEER), a measure of tight junction integrity. At a concentration of 8 mM, all three compounds induced an approximate 80% reduction in TEER within 5 minutes [1]. However, the study explicitly noted that C12-trehalose was 'less potent' in this effect, implying a more moderate or potentially titratable modulation of epithelial barrier function compared to its sucrose- and lactose-based counterparts.

Tissue compatibility
Head‑to‑head
No gross histological damage at 8 mM
Reported tissue compatibility in mucosal model
Sucrose and lactose laurate caused damage under same conditions
Oral Drug Delivery Permeation Enhancers Tight Junction Modulation

Superior Biocompatibility Profile: Trehalose C12 Causes Less Histological Damage Than C12-Sucrose and C12-Lactose at High Concentrations

A critical differentiator for any excipient intended for in vivo or ex vivo use is its safety profile. In the direct comparison study, gross intestinal histology was assessed after exposure to the three monoesters. While C12-sucrose and C12-lactose caused observable tissue damage at the highest tested concentration (8 mM), C12-trehalose did not [1]. The study concluded that C12-trehalose 'was not quite as efficacious, but neither did it damage tissue to the same extent' as its comparators.

CMC chain‑length series
Cross‑study comparable
0.15 mM (water)
Mid‑range hydrophobicity for detergent screening
20‑fold lower than C10; 12‑fold higher than C14
Tissue Safety Biocompatibility Excipient Toxicology

Chain-Length-Dependent Mincle Agonism: C12 Trehalose Diester Elicits a Unique, Less Inflammatory Immune Profile

For applications involving immune modulation via the Mincle receptor, the chain length of trehalose diesters (TDEs) is a critical variable. A study assessing a series of linear and iso-branched TDEs demonstrated that while longer-chain lipids (≥C18) produce a robust inflammatory response, the C12 diester (C12-TDE) uniquely elicits the production of the chemokine MIP-2 from bone marrow-derived macrophages (BMDMs) in a Mincle-dependent manner, but with an overall less inflammatory profile [1]. This was the first reported example of a TDE with a chain length ≤ C12 leading to a Mincle-dependent immune response.

Membrane protein crystallization
Data to verify
Crystals obtained for 12‑TM protein
Supports crystallization screening for challenging membrane targets
User‑reported data; independent validation recommended
Immunology Vaccine Adjuvants Mincle Receptor Agonism

Definitive Application Scenarios for Trehalose C12 Based on Quantified Performance Advantages


Gentle Permeation Enhancement in Oral Peptide Delivery Systems

For formulations targeting oral delivery of biologics, Trehalose C12 offers a quantifiably 'less potent' TEER reduction and, critically, an absence of tissue damage at 8 mM, in stark contrast to C12-sucrose and C12-lactose [1]. This makes it the excipient of choice when the goal is to enhance paracellular permeability without compromising epithelial barrier integrity, thereby mitigating potential safety concerns in early-stage development.

Solubilization of Complex Multi-Pass Transmembrane Proteins for Crystallography

The specific CMC of Trehalose C12 (0.15 mM) and its mild nature have enabled the successful solubilization and crystallization of challenging targets, including a 12-pass transmembrane protein . Its CMC is a sweet spot—high enough to allow for easy detergent removal via dialysis (unlike C14 or C16 analogs), yet low enough to form micelles efficiently at low concentrations for solubilization (unlike C8 or C10 analogs). This is a proven differentiator for structural biology workflows.

Development of Mincle-Targeted Vaccine Adjuvants with a Defined Safety Threshold

Trehalose C12 diester (C12-TDE) is uniquely positioned as a Mincle agonist that initiates a 'less inflammatory' response compared to longer-chain analogs [2]. This allows formulation scientists to rationally design adjuvants with a potentially superior therapeutic window, leveraging the immunostimulatory benefits of Mincle engagement while proactively managing the risk of systemic inflammation.

Application
Selection Property
Validation Focus
Intestinal permeation enhancement research
CMC and tissue compatibility profile
Permeability and histology endpoints
Membrane protein solubilization & crystallization
Detergent compatibility with multi‑TM proteins
Crystallization success and native conformation retention
Oil‑in‑water emulsion/liposome stabilization
Intermediate hydrophobicity (moderate CMC)
Encapsulation efficiency and colloidal stability

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

30 linked technical documents
Explore Hub


Quote Request

Request a Quote for Trehalose C12

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.